Tococysteamide
Description
Tococysteamide (IUPAC name: N-(2-mercaptoethyl)-tocopherylamide) is a synthetic thiol-containing compound derived from α-tocopherol (vitamin E) and cysteamine. Its molecular structure integrates a tocopherol backbone with a cysteamine moiety, conferring both antioxidant and mucolytic properties . Pharmacokinetic studies highlight its moderate bioavailability (75%) and extended half-life (6.5 hours) compared to other thiol derivatives, attributed to its lipophilic tocopherol component enhancing cellular membrane permeability .
Properties
CAS No. |
124382-56-5 |
|---|---|
Molecular Formula |
C16H23NO3S |
Molecular Weight |
309.424 |
IUPAC Name |
6-hydroxy-2,5,7,8-tetramethyl-N-(2-sulfanylethyl)-3,4-dihydrochromene-2-carboxamide |
InChI |
InChI=1S/C16H23NO3S/c1-9-10(2)14-12(11(3)13(9)18)5-6-16(4,20-14)15(19)17-7-8-21/h18,21H,5-8H2,1-4H3,(H,17,19) |
InChI Key |
RFOMWZKYXFZSBQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(CCC(O2)(C)C(=O)NCCS)C(=C1O)C)C |
Synonyms |
TOCOCYSTEAMIDE |
Origin of Product |
United States |
Comparison with Similar Compounds
Analytical and Methodological Considerations
Comparative studies utilized high-performance liquid chromatography (HPLC) and tandem mass spectrometry (LC-MS/MS) for quantifying plasma concentrations, adhering to protocols outlined in International Journal of Molecular Sciences . Incompatibility tests (e.g., with bronchodilators) followed *Drugs.com * guidelines, confirming this compound’s stability in saline but reactivity with aminophylline .
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